Cas no 1823969-06-7 (3-Amino-6-fluoro-2-hydroxybenzonitrile)
1823969-06-7 structure
Product Name:3-Amino-6-fluoro-2-hydroxybenzonitrile
CAS No:1823969-06-7
MF:C7H5FN2O
MW:152.125804662704
CID:6275444
PubChem ID:97890582
Update Time:2024-01-11
3-Amino-6-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-1295621
- 3-AMINO-6-FLUORO-2-HYDROXYBENZONITRILE
- 1823969-06-7
- 3-Amino-6-fluoro-2-hydroxybenzonitrile
-
- Inchi： 1S/C7H5FN2O/c8-5-1-2-6(10)7(11)4(5)3-9/h1-2,11H,10H2
- InChI Key： XAHJIQMDDSREIW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C=1C#N)O)N
Computed Properties
- Exact Mass: 152.03859095g/mol
- Monoisotopic Mass: 152.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70Ų
3-Amino-6-fluoro-2-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295621-1.0g |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1295621-50mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-100mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-250mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-500mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-1000mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-2500mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-5000mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1295621-10000mg |
3-amino-6-fluoro-2-hydroxybenzonitrile |
1823969-06-7 | 10000mg |
$3007.0 | 2023-09-30 |
3-Amino-6-fluoro-2-hydroxybenzonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1823969-06-7 (3-Amino-6-fluoro-2-hydroxybenzonitrile) Related Products
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